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Compound of Interest

Compound Name: Alterbrassicene B

Cat. No.: B14752808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the spectroscopic data available for
Alterbrassicene B, a diterpenoid isolated from the fungus Alternaria brassicicola. While
specific quantitative NMR and HRMS data are not publicly available in the searched literature,
this document outlines the general methodologies and expected data presentation for the

spectroscopic analysis of such natural products.

Compound Identity

Compound Name: Alterbrassicene B
Molecular Formula: C21H300s
Molecular Weight: 362.46 g/mol

Source: Isolated from the necrotrophic fungus Alternaria brassicicola. The structure of
Alterbrassicene B was elucidated through spectroscopic methods, including NMR and
HRESIMS.

Biological Activity: Exhibits cytotoxic activity against certain cancer cell lines.

Spectroscopic Data (Data Not Available)
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Detailed *H NMR, 3C NMR, and HRMS data for Alterbrassicene B are reported in the
scientific literature, specifically in the journal Bioorganic Chemistry (2020, volume 100, article
103887). However, the full text and supplementary information containing the specific spectral

data were not accessible in the conducted search.

For illustrative purposes, the following tables provide a standard format for the presentation of

such data.

Table 1: Hypothetical *H NMR Data for Alterbrassicene B (CD3sOD, 500 MHZz)

Position OH (ppm) Multiplicity J (Hz)
eg., 1 3.50 d 8.5
egd.,?2 2.15 m

Table 2: Hypothetical 13C NMR Data for Alterbrassicene B (CDsOD, 125 MHz)

Position oC (ppm)
eg.,1 78.2
egd.,?2 45.1

High-Resolution Mass Spectrometry (HRMS) Data

HRMS data is crucial for confirming the elemental composition of a molecule. The data is
typically presented as follows:

 lonization Mode: ESI (Electrospray lonization)
e Mass Analyzer: TOF (Time-of-Flight) or Orbitrap

o Calculated m/z: [M+H]* or [M+Na]* calculated for the molecular formula C21H300s.
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e Found m/z: The experimentally determined mass-to-charge ratio.

Experimental Protocols

The following are generalized experimental protocols for obtaining NMR and HRMS data for a
natural product like Alterbrassicene B.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: An accurately weighed sample of pure Alterbrassicene B (typically 1-5
mg) is dissolved in a deuterated solvent (e.g., CDCIz, CDsOD, DMSO-de) in a 5 mm NMR
tube.

Instrumentation: NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400,
500, or 600 MHz).

Data Acquisition: Standard 1D NMR experiments (*H and 13C) are performed. 2D NMR
experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single
Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are typically
acquired to aid in the complete structural elucidation and assignment of all proton and
carbon signals.

Data Processing: The acquired free induction decays (FIDs) are processed using appropriate
software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase
correction, baseline correction, and referencing to the residual solvent peak.

High-Resolution Mass Spectrometry (HRMS)

» Sample Preparation: A dilute solution of Alterbrassicene B is prepared in a suitable solvent
(e.g., methanol, acetonitrile) with or without the addition of a modifier like formic acid or
sodium acetate to promote ionization.

 Instrumentation: The sample solution is introduced into the HRMS instrument, typically a
TOF or Orbitrap mass spectrometer coupled to an electrospray ionization (ESI) source.

o Data Acquisition: The instrument is calibrated using a standard of known mass. Data is
acquired in positive or negative ion mode over a specified mass range.
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» Data Analysis: The resulting mass spectrum is analyzed to determine the accurate mass of
the molecular ion. This experimental mass is then compared to the theoretical mass
calculated for the expected molecular formula to confirm the elemental composition.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a novel
natural product.
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 To cite this document: BenchChem. [Spectroscopic Analysis of Alterbrassicene B: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752808#spectroscopic-data-for-alterbrassicene-b-
nmr-hrms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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